Cas no 1326865-09-1 (1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide)

• Product Name: 1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide
• CAS No: 1326865-09-1
• MF: C₁₁H₁₃N₅OS
• MW: 263.318819761276
• MDL: MFCD20529086
• CID: 5188308
• Update Time: 2025-05-20

1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{5-[(3-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}acetohydrazide
• 2-(5-(m-Tolylamino)-1,3,4-thiadiazol-2-yl)acetohydrazide
• 2-[5-(3-methylanilino)-1,3,4-thiadiazol-2-yl]acetohydrazide
• starbld0015870
• STL134788
• 1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide

• MDL： MFCD20529086
• Inchi： 1S/C11H13N5OS/c1-7-3-2-4-8(5-7)13-11-16-15-10(18-11)6-9(17)14-12/h2-5H,6,12H2,1H3,(H,13,16)(H,14,17)
• InChI Key： WWCISJVJXLJHOX-UHFFFAOYSA-N
• SMILES： S1C(CC(NN)=O)=NN=C1NC1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• XLogP3: 1.1
• Topological Polar Surface Area: 121

Additional information on 1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide

Introduction to 1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide (CAS No. 1326865-09-1) and Its Emerging Applications in Chemical Biology

1,3,4-Thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide, identified by the chemical abstracts service number CAS No. 1326865-09-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the thiadiazole family, a class of molecules known for their broad spectrum of biological activities. The presence of an acetic acid moiety and a hydrazide group in its structure enhances its reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The thiadiazole core is a key feature of this compound, contributing to its stability and bioavailability. Thiadiazoles have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The acetic acid side chain further modulates the pharmacokinetic profile of the molecule, potentially improving its solubility and metabolic stability. Additionally, the hydrazide functional group opens up avenues for further derivatization and modification, allowing researchers to fine-tune its biological activity.

In recent years, there has been a surge in interest regarding thiadiazole derivatives as scaffolds for developing novel therapeutic agents. The 5-[(3-methylphenyl)amino] substituent in this compound adds another layer of complexity, influencing its interactions with biological targets. This moiety has been shown to enhance binding affinity and selectivity in various drug candidates. The combination of these structural elements makes 1,3,4-thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in targeted therapy. Studies have demonstrated that thiadiazole derivatives can modulate the activity of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The hydrazide group, in particular, has been identified as a critical site for interaction with biological targets, enabling precise control over drug efficacy. This has led to several research groups exploring its use in developing small-molecule inhibitors.

The pharmacological properties of 1,3,4-thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide have been the subject of numerous preclinical studies. These investigations have revealed that the compound exhibits significant activity against various disease models. For instance, it has shown promise in inhibiting the growth of cancer cells by targeting specific signaling pathways. Additionally, it has demonstrated potential in treating inflammatory conditions by modulating immune responses.

The synthesis and characterization of this compound have also been optimized to ensure high purity and yield. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the molecular structure and purity.

Furthermore, the biological evaluation of 1,3,4-thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-, hydrazide has been complemented by computational studies using molecular modeling and docking simulations. These approaches have provided insights into how the compound interacts with biological targets at the atomic level. Such detailed understanding is essential for designing next-generation drug candidates with improved efficacy and reduced side effects.

The potential therapeutic applications of this compound are vast. Beyond cancer and inflammation treatment, it has shown promise in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of thiadiazole derivatives to cross the blood-brain barrier makes them particularly attractive for central nervous system (CNS) drug development.

In conclusion,1,3,4-thiadiazole-2-acetic acid, 5-[(3-methylphenyl)amino]-,hydrazide (CAS No.,1326865-09-1) represents a significant advancement in chemical biology research due to its unique structural features and diverse biological activities. Its potential applications in targeted therapy highlight its importance as a scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play a crucial role in future medical breakthroughs.